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Compound of Interest

Compound Name: (S)-Nornicotine hydrochloride

Cat. No.: B15574816 Get Quote

Protocol for Preparing (S)-Nornicotine
Hydrochloride Stock Solution in DMSO
For Researchers, Scientists, and Drug Development Professionals

Application Note
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of (S)-Nornicotine hydrochloride in dimethyl sulfoxide (DMSO). Adherence to

this protocol will ensure the accurate and safe preparation of this solution for various research

and drug development applications. (S)-Nornicotine is a metabolite of nicotine and is utilized in

the study of dopamine-related disorders.[1]

Quantitative Data Summary
A summary of the key quantitative data for (S)-Nornicotine and its hydrochloride salt is provided

in the table below for easy reference.
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Parameter Value Source(s)

Chemical Name
(S)-(-)-3-(2-Pyrrolidinyl)pyridine

hydrochloride
N/A

Molecular Formula ((S)-

Nornicotine)
C₉H₁₂N₂ [2][3][4]

Molecular Weight ((S)-

Nornicotine)
148.21 g/mol [2][5]

Molecular Weight ((S)-

Nornicotine HCl)
184.67 g/mol Calculated

CAS Number ((S)-Nornicotine) 494-97-3 [5]

CAS Number ((S)-Nornicotine

HCl)
101832-65-9 [1]

Solubility in DMSO ((S)-

Nornicotine)
100 mg/mL (674.72 mM) [5][6]

Recommended Stock Solution

Storage

-20°C for up to 1 month, or

-80°C for up to 6 months.

Protect from light.

[5]

Appearance ((S)-Nornicotine) Light yellow to brown liquid [5]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 100 mM stock solution of (S)-
Nornicotine hydrochloride in DMSO.

Materials:

(S)-Nornicotine hydrochloride

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Appropriate volumetric flasks and pipettes

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle (S)-
Nornicotine hydrochloride in a well-ventilated area or a chemical fume hood.

Determine Required Mass: To prepare a 100 mM stock solution, calculate the mass of (S)-
Nornicotine hydrochloride needed using the following formula: Mass (g) = Concentration

(mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 100 mM solution: Mass (mg) = 0.1 mol/L x 0.001 L x 184.67 g/mol x 1000

mg/g = 18.467 mg

Weighing: Accurately weigh out the calculated amount of (S)-Nornicotine hydrochloride
using a calibrated analytical balance.

Dissolution:

Add the weighed (S)-Nornicotine hydrochloride to a sterile, appropriately sized tube or

vial.

Add the desired volume of DMSO. For example, to prepare a 100 mM solution with 18.467

mg of the compound, add 1 mL of DMSO.

Cap the container securely.

Mixing:

Vortex the solution until the solid is completely dissolved.
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If dissolution is slow, gentle warming or sonication in an ultrasonic bath can be used to aid

the process.[5][6] Visually inspect the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5] It is crucial to protect the solution from light.[5]

Experimental Workflow Diagram
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Workflow for Preparing (S)-Nornicotine Hydrochloride Stock Solution

Preparation

Dissolution

Storage

Wear appropriate PPE

Calculate required mass of (S)-Nornicotine HCl

Weigh (S)-Nornicotine HCl

Add compound to sterile tube

Add appropriate volume of DMSO

Vortex to dissolve

Optional: Gentle warming or sonication

Aliquot into single-use volumes

Store at -20°C or -80°C, protected from light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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